Cas no 482613-68-3 (4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol)

4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol is a synthetic organic compound featuring a [1,3,4]oxadiazole core substituted with a 4-methyl-benzylsulfanyl group and a phenolic moiety. This structure imparts notable chemical versatility, making it valuable in medicinal chemistry and material science applications. The oxadiazole ring contributes to stability and potential bioactivity, while the phenolic group enhances solubility and reactivity in various synthetic pathways. Its well-defined molecular architecture allows for precise modifications, facilitating its use as an intermediate in drug discovery or functional material design. The compound's balanced lipophilicity and electronic properties further support its utility in research and development contexts.
4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol structure
482613-68-3 structure
Product Name:4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol
CAS No:482613-68-3
MF:C16H14N2O2S
MW:298.359562397003
CID:3072502
PubChem ID:855882
Update Time:2025-07-31

4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol Chemical and Physical Properties

Names and Identifiers

    • 4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol
    • AKOS000579744
    • 482613-68-3
    • 4-(5-((4-Methylbenzyl)thio)-1,3,4-oxadiazol-2-yl)phenol
    • HMS1683B05
    • MDL: MFCD02224952
    • Inchi: 1S/C16H14N2O2S/c1-11-2-4-12(5-3-11)10-21-16-18-17-15(20-16)13-6-8-14(19)9-7-13/h2-9,19H,10H2,1H3
    • InChI Key: SJQANUHLOHZNFL-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2C=CC(=CC=2)O)O1)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 298.07759887Da
  • Monoisotopic Mass: 298.07759887Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 84.5Ų

4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM520860-1g
4-(5-((4-Methylbenzyl)thio)-1,3,4-oxadiazol-2-yl)phenol
482613-68-3 97%
1g
$353 2024-07-16

4-[5-(4-Methyl-benzylsulfanyl)-[1,3,4]oxadiazol-2-yl]-phenol Related Literature

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